Cas no 852145-66-5 (2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 852145-66-5
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 6100782
• PubChem ID: 4082414
• Update Time: 2025-06-12

2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• 2-((5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• Acetamide, 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio]-
• 852145-66-5
• F0653-0490
• AKOS024592417
• CCG-29766
• 2-{[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 2-[[5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• Inchi： 1S/C19H17N5O2S/c1-26-13-8-6-12(7-9-13)24-18(22-23-19(24)27-11-17(20)25)15-10-21-16-5-3-2-4-14(15)16/h2-10,21H,11H2,1H3,(H2,20,25)
• InChI Key： MZPRZDAPYGJDEJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(OC)C=C2)C(C2C3=C(NC=2)C=CC=C3)=NN=1

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 720.0±70.0 °C(Predicted)
• pka: 15.02±0.30(Predicted)

Additional information on 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Professional Introduction to Compound with CAS No. 852145-66-5 and Product Name: 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

The compound with the CAS number 852145-66-5 and the product name 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates several key pharmacophoric elements that make it a valuable candidate for further research and development in drug discovery.

At the core of this compound's structure is a 1,2,4-triazole moiety, which is well-documented for its role in medicinal chemistry. The 1,2,4-triazole ring is known for its ability to enhance binding affinity and selectivity towards various biological targets. In this particular compound, the 1,2,4-triazole ring is further functionalized with a sulfanyl group, which introduces additional interactions with biological molecules. This modification has been shown to improve the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

Additionally, the presence of an indole group in the molecular structure adds another layer of complexity and potential biological activity. The indole scaffold is widely recognized for its involvement in various pharmacological processes, including modulation of neurotransmitter systems and anti-inflammatory responses. The specific positioning of the indole group in this compound suggests that it may interact with receptors or enzymes involved in these pathways, offering a potential therapeutic window for conditions such as neurological disorders or chronic inflammation.

The acetamide moiety at the terminal end of the molecule further contributes to its pharmacological profile. Acetamide derivatives are known for their diverse biological activities, ranging from analgesic to anti-inflammatory properties. The incorporation of this group into the molecular structure of this compound may enhance its interaction with target proteins, thereby improving its efficacy as a potential drug candidate.

Recent studies have highlighted the importance of multi-target directed drugs, which simultaneously interact with multiple biological targets to achieve a synergistic therapeutic effect. The compound in question exhibits characteristics that make it a promising candidate for such an approach. The combination of the 1,2,4-triazole, indole, and acetamide moieties suggests that it may interact with multiple receptors or enzymes involved in complex disease pathways.

In particular, research has indicated that compounds containing the 1,2,4-triazole scaffold may have potential applications in the treatment of cancer. The ability of these compounds to inhibit key enzymes involved in tumor proliferation and survival has been well-documented. Furthermore, the presence of an indole moiety may enhance its anti-cancer properties by modulating pathways such as apoptosis and cell cycle regulation.

Another area of interest is the potential application of this compound in neurological disorders. The interaction between the indole group and neurotransmitter receptors has been extensively studied. This suggests that the compound may have effects on mood regulation, pain perception, and cognitive function. Given these properties, it could be a valuable tool in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The structural features of this compound also make it an attractive candidate for further optimization through computational chemistry techniques. Advanced computational methods can be employed to predict how modifications to the molecular structure may affect its biological activity. This approach allows researchers to design novel derivatives with enhanced properties without extensive experimental screening.

One particularly promising aspect of this compound is its potential as an anti-inflammatory agent. Inflammation is a key factor in numerous diseases, including autoimmune disorders and cardiovascular conditions. The ability of this compound to modulate inflammatory pathways could provide a new therapeutic strategy for these conditions. Preliminary studies have shown that derivatives similar to this compound exhibit significant anti-inflammatory effects in vitro.

Furthermore, the compound's solubility profile makes it suitable for formulation into various drug delivery systems. Poor solubility is a major challenge in drug development, often limiting bioavailability and therapeutic efficacy. By incorporating functional groups such as the acetamide, researchers have improved solubility while maintaining biological activity.

The synthesis of this compound involves several sophisticated chemical steps that highlight advancements in organic synthesis methodologies. The use of transition metal catalysis has enabled efficient functionalization of complex molecular frameworks. These synthetic strategies not only facilitate the production of this compound but also provide insights into how similar molecules can be synthesized on an industrial scale.

In conclusion, the compound with CAS number 852145-66-5 and product name 2-{5-(1H-indol-3-yl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. With ongoing studies exploring its potential applications in cancer therapy、neurological disorders、and anti-inflammatory treatments，this compound holds great promise for improving human health outcomes.